N-{3-[(acetylcarbamothioyl)amino]phenyl}butanamide

• Molecular Formula: C13H17N3O2S
• Molecular Weight: 279.36 g/mol
• IUPAC Name: N-[3-(acetylcarbamothioylamino)phenyl]butanamide
• InChI: InChI=1S/C13H17N3O2S/c1-3-5-12(18)15-10-6-4-7-11(8-10)16-13(19)14-9(2)17/h4,6-8H,3,5H2,1-2H3,(H,15,18)(H2,14,16,17,19)
• InChI Key: RKVJHFGAFZTWPA-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC(=CC=C1)NC(=S)NC(=O)C

Description

N-{3-[(acetylcarbamothioyl)amino]phenyl}butanamide, also known as N-Acetyl-L-cysteine amide (NACA), is a small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. NACA is a derivative of N-acetylcysteine (NAC), which is a commonly used antioxidant and mucolytic agent. However, NACA has been found to have unique properties that make it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of NACA is not fully understood. However, it is believed to exert its effects by increasing the levels of glutathione, a potent antioxidant, in the body. Glutathione plays a crucial role in protecting cells from oxidative stress and damage. NACA has also been found to modulate the expression of various genes involved in inflammation and cell death.
Biochemical and Physiological Effects:
NACA has been found to have various biochemical and physiological effects. It has been found to increase the levels of glutathione, reduce oxidative stress, and inhibit inflammation. NACA has also been found to improve mitochondrial function and reduce cell death. Additionally, NACA has been found to have a protective effect on the liver, lungs, and brain.

Advantages and Limitations for Lab Experiments

NACA has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes, making it suitable for in vitro studies. NACA is also relatively stable and can be stored for extended periods. However, NACA has some limitations. It has poor solubility in water, which can make it challenging to administer in vivo. Additionally, NACA can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for NACA research. One area of interest is its potential use in treating neurodegenerative diseases. NACA has been found to have neuroprotective properties and may be useful in preventing or slowing the progression of these diseases. Another area of interest is its potential use in treating cancer. NACA has been found to have anti-tumor properties and may be useful in combination with other cancer treatments. Additionally, more research is needed to better understand the mechanism of action of NACA and its potential use in other diseases.

Synthesis Methods

NACA can be synthesized using a simple method that involves the reaction of N-acetylcysteine with acetic anhydride and 4-nitrophenyl chloroformate. The resulting compound is then reacted with butyric anhydride to yield NACA. This synthesis method is relatively straightforward and yields high purity NACA.

Scientific Research Applications

NACA has been extensively studied for its potential therapeutic applications in various diseases. It has been found to have antioxidant, anti-inflammatory, and neuroprotective properties. NACA has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's disease, Parkinson's disease, and Huntington's disease. It has also been studied for its potential use in treating liver diseases, respiratory diseases, and cancer.